N-[(dibenzylamino)carbonothioyl]-2-methylpropanamide

• IUPAC Name: N-(dibenzylcarbamothioyl)-2-methylpropanamide
• InChI: InChI=1S/C19H22N2OS/c1-15(2)18(22)20-19(23)21(13-16-9-5-3-6-10-16)14-17-11-7-4-8-12-17/h3-12,15H,13-14H2,1-2H3,(H,20,22,23)
• InChI Key: DHJTUJFNFPVBIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC(=S)N(CC1=CC=CC=C1)CC2=CC=CC=C2
• Molecular Formula: C19H22N2OS
• Molecular Weight: 326.5 g/mol

Description

N-[(dibenzylamino)carbonothioyl]-2-methylpropanamide, also known as DTNB, is a chemical compound commonly used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents and is commonly used as a reagent in biochemistry and analytical chemistry.

Mechanism of Action

N-[(dibenzylamino)carbonothioyl]-2-methylpropanamide reacts with thiol compounds through a process known as the Ellman's reagent reaction. The reaction involves the formation of a mixed disulfide between this compound and the thiol compound. The resulting product absorbs light at a wavelength of 412 nm, which can be measured spectrophotometrically.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is widely used in laboratory experiments.

Advantages and Limitations for Lab Experiments

N-[(dibenzylamino)carbonothioyl]-2-methylpropanamide is a highly specific reagent that reacts with thiol compounds in a rapid and quantitative manner. It is a relatively inexpensive reagent that is widely available. However, this compound has several limitations for laboratory experiments. It is sensitive to pH and temperature, and its reaction with thiol compounds can be affected by the presence of other compounds in biological samples.

Future Directions

There are several future directions for the use of N-[(dibenzylamino)carbonothioyl]-2-methylpropanamide in scientific research. One potential application is the measurement of thiol compounds in biological fluids, such as blood and urine. Another potential application is the use of this compound to measure the activity of enzymes that contain thiol groups, such as glutathione peroxidase and thioredoxin reductase. Additionally, this compound could be used to study the role of thiol compounds in disease processes, such as cancer and neurodegenerative disorders.

Synthesis Methods

N-[(dibenzylamino)carbonothioyl]-2-methylpropanamide can be synthesized through the reaction of dibenzylamine with carbon disulfide and 2-chloro-2-methylpropanoic acid. The resulting compound is then purified through crystallization and recrystallization.

Scientific Research Applications

N-[(dibenzylamino)carbonothioyl]-2-methylpropanamide is widely used in scientific research, particularly in the field of biochemistry. It is commonly used as a reagent to measure the concentration of thiol compounds in biological samples. This compound reacts with thiol compounds to form a yellow-colored product, which can be measured spectrophotometrically.